Cas no 1261825-58-4 (2-(Difluoromethoxy)-6-iodonitrobenzene)

• Product Name: 2-(Difluoromethoxy)-6-iodonitrobenzene
• CAS No: 1261825-58-4
• MF: C₇H₄F₂INO₃
• MW: 315.01284122467
• CID: 4791020
• Update Time: 2025-10-28

2-(Difluoromethoxy)-6-iodonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-iodonitrobenzene

• Inchi： 1S/C7H4F2INO3/c8-7(9)14-5-3-1-2-4(10)6(5)11(12)13/h1-3,7H
• InChI Key： SPVAVSDCCNCQDC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1[N+](=O)[O-])OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 3.3
• Topological Polar Surface Area: 55

Additional information on 2-(Difluoromethoxy)-6-iodonitrobenzene

Recent Advances in the Application of 2-(Difluoromethoxy)-6-iodonitrobenzene (CAS: 1261825-58-4) in Chemical Biology and Pharmaceutical Research

2-(Difluoromethoxy)-6-iodonitrobenzene (CAS: 1261825-58-4) is a specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and iodo-nitrobenzene functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological targets.

One of the key areas of interest is the compound's application in the development of novel fluorinated pharmaceuticals. The difluoromethoxy group is known for its ability to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design. Recent research has demonstrated the use of 2-(Difluoromethoxy)-6-iodonitrobenzene as a precursor in the synthesis of fluorinated analogs of known drugs, which exhibit improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of fluorinated kinase inhibitors with enhanced target selectivity and reduced off-target effects.

In addition to its pharmaceutical applications, this compound has been investigated for its utility in chemical biology. Its iodine moiety serves as a handle for further functionalization via cross-coupling reactions, enabling the construction of diverse molecular scaffolds. A recent study in Angewandte Chemie demonstrated the use of 2-(Difluoromethoxy)-6-iodonitrobenzene in the development of fluorescent probes for imaging cellular processes. The nitro group in the compound was leveraged for subsequent reduction and conjugation with fluorophores, yielding highly specific imaging agents.

Another notable advancement is the compound's role in the synthesis of agrochemicals. The unique electronic properties imparted by the difluoromethoxy and nitro groups make it a valuable building block for designing pesticides and herbicides with improved efficacy. A 2022 report in the Journal of Agricultural and Food Chemistry detailed its use in the development of next-generation herbicides that exhibit lower environmental toxicity while maintaining high activity against target weeds.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(Difluoromethoxy)-6-iodonitrobenzene. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. For example, a 2023 publication in Organic Process Research & Development described a scalable, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which significantly enhanced the compound's accessibility for industrial applications.

In conclusion, 2-(Difluoromethoxy)-6-iodonitrobenzene (CAS: 1261825-58-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to agrochemical development. Ongoing research continues to uncover new opportunities for this compound, solidifying its role as a key player in the field. Future studies are expected to explore its potential in emerging areas such as targeted drug delivery and theranostics, further expanding its impact on the life sciences.